BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 3-methyl-2-
phenylbutanoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-methyl-2-phenylbutanoic acid

Cat. No.: B109533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
profile of 3-methyl-2-phenylbutanoic acid. The information is compiled from Safety Data
Sheets (SDS), standardized testing guidelines, and available scientific literature to ensure a
comprehensive resource for laboratory and drug development settings.

Chemical and Physical Properties

3-methyl-2-phenylbutanoic acid is a solid organic compound with the following properties:
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Property Value Source
Molecular Formula C11H1402

Molecular Weight 178.23 g/mol [1][2]
CAS Number 3508-94-9 [2][3]
Appearance Solid

Melting Point 59-61°C [2]
Boiling Point 282°C at 760 mmHg [2]
Flash Point 179.2°C [2]
Water Solubility Slightly soluble [2]

pKa 4.26 £ 0.10 (Predicted) [2]

Hazard Identification and GHS Classification

3-methyl-2-phenylbutanoic acid is classified under the Globally Harmonized System (GHS)
with the following hazards. It is important to note that while a specific LDso is not readily
available in the literature, the GHS classification for acute oral toxicity indicates that it is harmful
if swallowed.
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Hazard
Hazard Class GHS Category Signal Word Pictogram
Statement
Acute Toxicity, H302: Harmful if )
Category 4 Warning
Oral swallowed
Skin
) o H315: Causes )
Corrosion/Irritatio  Category 2 o Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A serious eye Warning
Irritation irritation
Specific Target
Organ Toxicity, H335: May
Single Exposure Category 3 cause respiratory  Warning

(Respiratory tract

irritation)

irritation

Source: GHS classifications are compiled from various Safety Data Sheets.

Safety and Handling Precautions

Due to the identified hazards, the following precautions are mandatory when handling 3-

methyl-2-phenylbutanoic acid.

| : . PPE)

Specification

Protection Type

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.
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Engineering Controls

o Work in a well-ventilated laboratory, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Handling and Storage

e Avoid contact with skin, eyes, and clothing.

¢ Avoid breathing dust.

e Wash hands thoroughly after handling.

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.

Experimental Protocols for Hazard Assessment

The following sections detail the standardized methodologies for assessing the key
toxicological endpoints for 3-methyl-2-phenylbutanoic acid, based on OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is designed to classify a substance into a GHS toxicity category using a reduced
number of animals.

Principle: A stepwise procedure is used with a small group of animals per step. The outcome of
each step (animal survival or death) determines the next step: either dosing at a lower or
higher fixed dose level or stopping the test.

Methodology:

o Test Animals: Typically, young adult female rats are used. Animals are acclimatized to
laboratory conditions for at least 5 days.

o Dose Levels: The test is initiated using a starting dose selected from a series of fixed dose
levels (e.g., 5, 50, 300, 2000 mg/kg body weight). The starting dose is chosen based on
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available information about the substance.

e Procedure:

[e]

A single animal is dosed.

o

If the animal survives, two additional animals are dosed at the same level.

If the first animal dies, the next dose is administered to a new animal at a lower dose level.

[¢]

[¢]

This stepwise dosing continues until a clear outcome is observed, allowing for
classification.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Endpoint: The GHS category is determined based on the number of animals that die at
specific dose levels.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause reversible or irreversible skin
damage.

Principle: The substance is applied to a small area of the skin of an experimental animal in a
single dose. The resulting skin reaction is observed and graded over a period of time.

Methodology:

o Test Animals: Albino rabbits are the preferred species. A small patch of fur on the back of the
animal is clipped 24 hours before the test.

o Application of Test Substance:

o 0.5 g of the solid substance, moistened with a small amount of a suitable vehicle (e.g.,
water), is applied to a small area of the skin (approximately 6 cm?2).

o The treated area is covered with a gauze patch and semi-occlusive dressing.
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o Exposure Duration: The exposure period is typically 4 hours.
e Observations:
o After the exposure period, the dressing is removed, and the skin is cleaned.

o Skin reactions (erythema and edema) are scored at 1, 24, 48, and 72 hours after patch
removal.

o Observations continue for up to 14 days to assess the reversibility of the effects.

» Endpoint: The substance is classified as a skin irritant based on the mean scores for
erythema and edema.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential of a substance to cause damage to the eye.

Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an
experimental animal. The other eye serves as an untreated control.

Methodology:
o Test Animals: Albino rabbits are typically used.
o Application of Test Substance:

o A small amount of the solid substance (approximately 0.1 g) is placed in the conjunctival
sac of one eye.

o The eyelids are gently held together for about one second.
o Observations:
o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Ocular lesions (in the cornea, iris, and conjunctiva) are graded according to a scoring
system.
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o The observation period can be extended up to 21 days to determine the reversibility of the

effects.

o Endpoint: The classification of the substance as an eye irritant is based on the severity and

reversibility of the ocular lesions.

Diagrams
Safety Assessment Workflow

The following diagram illustrates a logical workflow for assessing the acute toxicity of a
chemical like 3-methyl-2-phenylbutanoic acid, incorporating a weight-of-the-evidence
approach and sequential testing as recommended by OECD guidelines.
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Figure 1: A sequential workflow for safety assessment.
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Metabolic Pathway of Phenylalkanoic Acids

While a specific toxic mechanism of action for 3-methyl-2-phenylbutanoic acid is not well-
defined, its metabolism is expected to follow the general pathway for phenylalkanoic acids,
which involves (-oxidation. This is a catabolic process where the fatty acid chain is

progressively shortened.

Metabolism of 3-methyl-2-phenylbutanoic acid

Phenylacyl derivatives

m onjugation xcretion
BN coa+aTP Acyl-CoA oA p-Oxidation Pathway Shorter-chain Phenylacyl-CoA
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Figure 2: Simplified metabolic pathway via [3-oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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